Cas no 2703772-70-5 (2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide)

• Product Name: 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide
• CAS No: 2703772-70-5
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 6187578
• PubChem ID: 165949674
• Update Time: 2025-10-24

2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide
• 2703772-70-5
• EN300-37082287

• Inchi： 1S/C17H16N4O2S/c1-11-6-7-14(17-16(11)13(9-19)10-20-17)21-24(22,23)15-5-3-2-4-12(15)8-18/h2-7,10,20-21H,8,18H2,1H3
• InChI Key： RWTGTTHVEWGURS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CN)(NC1=CC=C(C)C2C(C#N)=CNC=21)(=O)=O

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Additional information on 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide

Compound 2703772-70-5: A Comprehensive Overview

The compound with CAS No. 2703772-70-5, known as 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide is characterized by its complex structure, which includes a benzene ring, a sulfonamide group, and an indole moiety. The presence of these functional groups contributes to its diverse chemical reactivity and biological activity. The indole ring, in particular, is known for its ability to interact with various biological targets, such as receptors and enzymes, making this compound a valuable tool in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide. Researchers have employed innovative methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These techniques not only enhance the yield but also reduce the environmental impact of the synthesis, aligning with the principles of green chemistry.

The pharmacological properties of 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide have been extensively studied in recent years. Preclinical studies have demonstrated its potent activity against various disease models, including cancer and inflammatory disorders. For instance, a study published in *Nature Communications* revealed that this compound exhibits selective inhibition of key enzymes involved in tumor progression, suggesting its potential as an anticancer agent.

In addition to its therapeutic applications, 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzene-1-sulfonamide has shown promise in diagnostic applications. Its ability to bind selectively to specific biomarkers makes it a candidate for the development of novel diagnostic tools. Researchers are currently exploring its use in imaging techniques, where it could provide real-time visualization of disease progression.

The structural versatility of 2-(aminomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yllbenzene-sulfonamide also lends itself to further chemical modifications. By altering the substituents on the indole ring or the sulfonamide group, scientists can tailor the compound's properties for specific therapeutic applications. This modular approach has opened new avenues for drug design and optimization.

Despite its immense potential, further research is needed to fully understand the mechanisms underlying the biological activity of 2-(aminomethyl)-N-(3-cyano4-methyl1H-indol7yl)benzenesulfonamide. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its translation into clinical practice. The integration of advanced computational tools and experimental techniques will undoubtedly play a pivotal role in unlocking the full potential of this compound.

In conclusion, 2-(aminomethyl)-N-(3-cyano4-methyl1H-indol7yl)benzenesulfonamide represents a cutting-edge molecule with vast opportunities in medicine and diagnostics. Its unique structure, coupled with innovative synthetic methods and promising pharmacological profiles, positions it as a key player in future drug development. As research continues to unfold, this compound is expected to make significant contributions to the advancement of healthcare.